Cas no 87898-95-1 (Pentanamide, 4,4-dimethyl-2,3-dioxo-N,N-bis(phenylmethyl)-)

• Product Name: Pentanamide, 4,4-dimethyl-2,3-dioxo-N,N-bis(phenylmethyl)-
• CAS No: 87898-95-1
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 650927
• PubChem ID: 13154496
• Update Time: 2025-04-19

Pentanamide, 4,4-dimethyl-2,3-dioxo-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4,4-dimethyl-2,3-dioxo-N,N-bis(phenylmethyl)-
• N,N-dibenzyl-4,4-dimethyl-2,3-dioxopentanamide
• 87898-95-1
• DTXSID90522706

• Inchi： 1S/C21H23NO3/c1-21(2,3)19(24)18(23)20(25)22(14-16-10-6-4-7-11-16)15-17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3
• InChI Key： MHACCWKRPDMOQN-UHFFFAOYSA-N
• SMILES： O=C(C(C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų